Hydroxy Celecoxib
Hydroxy Celecoxib
Brand Name:
Vulcanchem
CAS No.:
170571-00-3
VCID:
VC0030826
InChI:
InChI=1S/C17H14F3N3O3S/c18-17(19,20)16-9-15(12-3-1-11(10-24)2-4-12)23(22-16)13-5-7-14(8-6-13)27(21,25)26/h1-9,24H,10H2,(H2,21,25,26)
SMILES:
C1=CC(=CC=C1CO)C2=CC(=NN2C3=CC=C(C=C3)S(=O)(=O)N)C(F)(F)F
Molecular Formula:
C17H14F3N3O3S
Molecular Weight:
397.4 g/mol
Hydroxy Celecoxib
CAS No.: 170571-00-3
Reference Standards
VCID: VC0030826
Molecular Formula: C17H14F3N3O3S
Molecular Weight: 397.4 g/mol
| CAS No. | 170571-00-3 |
|---|---|
| Product Name | Hydroxy Celecoxib |
| Molecular Formula | C17H14F3N3O3S |
| Molecular Weight | 397.4 g/mol |
| IUPAC Name | 4-[5-[4-(hydroxymethyl)phenyl]-3-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide |
| Standard InChI | InChI=1S/C17H14F3N3O3S/c18-17(19,20)16-9-15(12-3-1-11(10-24)2-4-12)23(22-16)13-5-7-14(8-6-13)27(21,25)26/h1-9,24H,10H2,(H2,21,25,26) |
| Standard InChIKey | ICRSYPPLGADZKA-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1CO)C2=CC(=NN2C3=CC=C(C=C3)S(=O)(=O)N)C(F)(F)F |
| Canonical SMILES | C1=CC(=CC=C1CO)C2=CC(=NN2C3=CC=C(C=C3)S(=O)(=O)N)C(F)(F)F |
| Synonyms | 4-[5-[4-(Hydroxymethyl)phenyl]-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide; _x000B_ |
| PubChem Compound | 9908776 |
| Last Modified | Nov 11 2021 |
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